1-(3,4-Dimethoxyphenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C19H20FN3O4/c1-26-16-8-5-13(9-17(16)27-2)21-19(25)22-14-10-18(24)23(11-14)15-6-3-12(20)4-7-15/h3-9,14H,10-11H2,1-2H3,(H2,21,22,25)
• InChI Key: DXBWKKXIYACCEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C19H20FN3O4
• Molecular Weight: 373.4 g/mol
• CAS No.: 894017-34-6

Description

1-(3,4-Dimethoxyphenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea, also known as DFP-10917, is a small molecule inhibitor that has shown potential in the treatment of cancer. This compound was first synthesized in 2009 and has since been the subject of numerous scientific studies.

Scientific Research Applications

Urea Biosensors

Urea, a significant organic compound found in nature and the human body, plays a crucial role in various critical diseases and industrial applications. The development of urea biosensors has been a significant area of research due to the necessity to detect and quantify urea concentrations accurately. These biosensors utilize the enzyme urease as a bioreceptor element, incorporating various materials like nanoparticles, conducting polymers, and carbon materials to enhance enzyme immobilization and sensing parameters. This comprehensive study provides insights into the advancements in biosensor technology for urea detection, highlighting the importance of material science in biosensor development (Botewad et al., 2021).

Drug Design Applications

The unique hydrogen bonding capabilities of ureas have made them a critical functional group in drug-target interactions. Ureas are incorporated in small molecules displaying a broad range of bioactivities, including modulators for selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. This review outlines various urea derivatives' successful studies, emphasizing the significance of urea moiety in medicinal chemistry. It stimulates the use of urea as a structural motif, supporting rational decision-making in drug design (Jagtap et al., 2017).

Hydrogen Carrier Potential

Urea has recently been highlighted for its potential as a hydrogen carrier, offering a sustainable and long-term energy supply solution. Given urea's non-toxicity, stability, and ease of transport and storage, it presents a viable alternative to traditional industrial chemicals for hydrogen storage and fuel cell power. This review explores urea's attributes as a hydrogen carrier, discussing the feasibility of utilizing urea for this purpose and emphasizing the need for focused research to exploit sustainable hydrogen supply routes (Rollinson et al., 2011).